Cas no 2172375-02-7 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid
• CAS No: 2172375-02-7
• MF: C₂₄H₂₇N₃O₆
• MW: 453.487686395645
• CID: 6319292
• PubChem ID: 165809330
• Update Time: 2025-05-21

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid
• EN300-1514898
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}pentanoic acid
• 2172375-02-7

• Inchi： 1S/C24H27N3O6/c1-2-15(11-23(30)31)27-22(29)13-25-21(28)12-26-24(32)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,2,11-14H2,1H3,(H,25,28)(H,26,32)(H,27,29)(H,30,31)
• InChI Key： OAGLGVMZDYLMNA-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(NC(CC(=O)O)CC)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 453.18998559g/mol
• Monoisotopic Mass: 453.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 134Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic Acid: A Comprehensive Overview

The compound with CAS No 2172375-02-7, known as 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid, is a highly specialized molecule with significant potential in the fields of biochemistry and pharmacology. This compound is characterized by its complex structure, which includes a fluoren-9-yl group, a methoxycarbonyl moiety, and multiple acetamido functionalities. These structural features contribute to its unique properties and applications.

Recent studies have highlighted the importance of fluoren-9-yl groups in various chemical and biological systems. The methoxycarbonyl group, often referred to as a carbamate, plays a critical role in modulating the compound's reactivity and stability. The presence of multiple acetamido groups further enhances its versatility, making it a valuable tool in peptide synthesis and drug delivery systems.

One of the most notable applications of this compound is in the field of peptide synthesis. The fluoren-9-yl methoxycarbonyl (Fmoc) group is widely used as a protecting group for amino acids during solid-phase synthesis. This has led to advancements in the production of complex peptides and proteins, which are essential for drug discovery and development. The compound's ability to act as a versatile linker has also made it valuable in the creation of bioconjugates and targeted drug delivery systems.

Recent research has focused on optimizing the synthesis of this compound to improve its efficiency and scalability. Scientists have explored various methodologies, including microwave-assisted synthesis and catalytic processes, to streamline its production. These advancements have not only reduced costs but also enhanced the purity and consistency of the final product.

In addition to its role in peptide synthesis, this compound has shown promise in biotechnology applications. Its ability to form stable amide bonds makes it an ideal candidate for use in protein engineering and the development of recombinant proteins. Researchers have also investigated its potential as a component in vaccines and immunotherapies, where its stability and immunogenicity are critical factors.

The structural integrity of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid is further enhanced by its pentanoic acid backbone. This backbone provides flexibility and stability, allowing the molecule to adapt to various chemical environments. The compound's solubility properties have been extensively studied, with findings indicating that it exhibits excellent solubility in both polar and non-polar solvents, making it suitable for a wide range of applications.

Another area of interest is the compound's role in materials science. Its unique combination of functional groups makes it a potential candidate for use in polymer chemistry and nanotechnology. Researchers are exploring its ability to serve as a building block for creating novel materials with tailored properties, such as biodegradable polymers or stimuli-responsive materials.

In conclusion, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}pentanoic acid (CAS No 2172375-02-7) is a multifaceted compound with significant implications across various scientific disciplines. Its structural complexity, combined with its versatile functional groups, positions it as a key player in advancing modern chemistry and biology. As research continues to uncover new applications and optimize its synthesis, this compound is poised to make even greater contributions to scientific progress.